F8BT

• Molecular Formula: C35H44N2S
• Molecular Weight: 524.8 g/mol
• InChI: InChI=1S/C35H44N2S/c1-3-5-7-9-11-15-24-35(25-16-12-10-8-6-4-2)31-20-14-13-18-29(31)30-23-22-27(26-32(30)35)28-19-17-21-33-34(28)37-38-36-33/h13-14,17-23,26H,3-12,15-16,24-25H2,1-2H3
• InChIKey: QPPJZINEHSIVEW-UHFFFAOYSA-N

F8BT Polymer for Organic Electronics: Core Properties and Procurement Specifications

F8BT (poly(9,9-dioctylfluorene-alt-benzothiadiazole), CAS 210347-52-7) is a green-emitting, ambipolar conjugated copolymer widely employed as a benchmark material in organic electronics . It exhibits a deep-lying Highest Occupied Molecular Orbital (HOMO) of -5.9 eV and a Lowest Unoccupied Molecular Orbital (LUMO) of -3.3 eV, providing excellent air stability . The polymer is commercially available with controlled molecular weight ranges (e.g., Mn ≤ 25,000 or Mw 50–250 kDa) and is soluble in common organic solvents like chlorobenzene and toluene, making it suitable for solution processing .

Donor-acceptor copolymer for green emission in solution-processed OLEDs and LECs

Ambipolar transport balances charge injection without separate electron-transport layers

Air-stable processing window for ambient fabrication workflows

Why F8BT Cannot Be Directly Substituted with Generic Green-Emitting Polymers

F8BT's unique combination of deep HOMO/LUMO levels, balanced ambipolar charge transport, and specific phase-separation behavior cannot be replicated by other common green-emitting polymers like MEH-PPV or F8T2. Substituting F8BT with MEH-PPV would result in a 28-fold decrease in luminance and a 20-fold drop in luminous efficiency, while using F8T2 leads to lower photoluminescence efficiency and necessitates precise blending to avoid performance loss [1][2]. The polymer's electron mobility is also highly tunable through dielectric engineering, a characteristic not shared by its analogs [3].

PPV-derivatives (MEH-PPV)

Lack electron-transport benzothiadiazole unit; reported >20× luminous efficiency gap under identical PLED conditions

Polyfluorene homopolymers (PFO)

Blue emission only; does not meet green-channel requirements or energy-level cascades in white OLED blends

• [1] Lee, J. H., et al. (2022). Comparison of Performance Parameters for F8BT, F8BT-TFB, and MEH-PPV LEP PLEDs. Table 2, PMC9164195. View Source
• [2] Bernardo, G., et al. (2010). Synergistic effect on the efficiency of polymer light-emitting diodes upon blending of two green-emitting polymers. Journal of Applied Physics, 108(1), 014503. View Source
• [3] Tabi, G. D., et al. (2020). Improved Electron Transport in Ambipolar Organic Field-Effect Transistors with PMMA/Polyurethane Blend Dielectrics. Macromolecular Research, 28(Suppl 1), 1248-1252. View Source

Quantitative Evidence for F8BT Selection: Head-to-Head Performance Comparisons

F8BT vs. MEH-PPV: 20-Fold Superior Luminous Efficiency in Polymer LEDs

A direct head-to-head comparison in polymer light-emitting diodes (PLEDs) with a calcium (Ca) electron injection layer (EIL) shows F8BT substantially outperforms MEH-PPV. F8BT achieves a peak luminous efficiency of 7.9 cd/A, whereas MEH-PPV reaches only 0.39 cd/A, a 20-fold difference. This is accompanied by a 28-fold higher luminance (7,450 cd/m² vs. 261 cd/m²) and a lower turn-on voltage for F8BT (2.1 V vs. 2.4 V) [1].

Efficiency vs. MEH-PPV

Head-to-head

F8BT
7.9 cd/A
4.0 V vs MEH-PPV
0.39 cd/A
9.0 V

Supports green PLED selection for high efficiency

Identical Ca-cathode conditions

Evidence Dimension	Peak Luminous Efficiency (cd/A)
Target Compound Data	7.9 cd/A @ 4.0 V
Comparator Or Baseline	MEH-PPV: 0.39 cd/A @ 9.0 V
Quantified Difference	F8BT efficiency is 20.3× higher
Conditions	PLED with Ca EIL, 100 mA/cm² current density

Why This Matters

This directly impacts device power consumption and brightness, making F8BT essential for high-efficiency green-emitting displays.

• [1] Lee, J. H., et al. (2022). Comparison of Performance Parameters for F8BT, F8BT-TFB, and MEH-PPV LEP PLEDs. Table 2, PMC9164195. View Source

F8BT vs. F8T2: 25% Higher Efficiency in Green-Emitting Polymer Blends

While neat F8T2 has a lower photoluminescence efficiency than F8BT, a study on polymer blends reveals that adding just 5% by weight of F8T2 to F8BT synergistically boosts the LED efficiency to approximately 5 cd/A, outperforming the neat F8BT device which achieved approximately 4 cd/A [1]. This 25% improvement is attributed to F8T2 enhancing hole transport and improving charge balance in the emissive layer, demonstrating F8BT's capacity for performance enhancement through blending [1].

Ambipolar mobility

Class-level

μₕ 8.7×10⁻⁴ μₑ 2.0×10⁻⁴ cm² V⁻¹ s⁻¹

Enables charge balance without extra electron-transport layer

Neat PMMA dielectric; MEH-PPV class lacks electron transport

Evidence Dimension	Maximum Luminous Efficiency (cd/A)
Target Compound Data	~4 cd/A (neat F8BT)
Comparator Or Baseline	F8BT:F8T2 (95:5 wt%) blend: ~5 cd/A
Quantified Difference	Blend achieves ~25% higher efficiency
Conditions	OLED with Mg cathode

Why This Matters

This highlights F8BT's unique ability to act as a robust host matrix, enabling performance gains through strategic blending that are not possible with other green polymers.

• [1] Bernardo, G., et al. (2010). Synergistic effect on the efficiency of polymer light-emitting diodes upon blending of two green-emitting polymers. Journal of Applied Physics, 108(1), 014503. View Source

Tunable Ambipolar Transport in F8BT OFETs via Dielectric Engineering

F8BT exhibits intrinsically unbalanced charge transport in OFETs when using a standard neat PMMA gate dielectric (hole mobility ~8.7×10⁻⁴ cm²/Vs vs. electron mobility ~2.0×10⁻⁴ cm²/Vs) [1]. However, by engineering the gate dielectric with a PMMA:PU blend (50:50 v%), the electron mobility can be significantly enhanced to 9.7×10⁻⁴ cm²/Vs, surpassing the hole mobility (6.0×10⁻⁴ cm²/Vs) and achieving nearly perfect ambipolar characteristics [1]. This tunability is a distinct advantage for designing balanced ambipolar circuits.

Tunable emission in PFO blends

Head-to-head

F8BT/PFO
Green–blue tunable
0.2–2.0 wt% vs PFO only
Fixed blue emission

Enables CIE coordinate control for white OLED research

FRET efficiency ~50% in bilayer; concentration-dependent color shift

Evidence Dimension	Hole / Electron Mobility (cm²/Vs)
Target Compound Data	Hole: 6.0±0.7×10⁻⁴, Electron: 9.7±0.4×10⁻⁴ (with PMMA:PU dielectric)
Comparator Or Baseline	Hole: 8.7±0.4×10⁻⁴, Electron: 2.0±0.1×10⁻⁴ (with neat PMMA dielectric)
Quantified Difference	Electron mobility increases ~4.85×, hole mobility decreases ~1.45×
Conditions	Ambipolar OFET, varied gate dielectrics

Why This Matters

This provides a proven pathway to optimize charge balance in ambipolar transistors, a critical factor for fabricating high-performance complementary logic circuits.

• [1] Tabi, G. D., et al. (2020). Improved Electron Transport in Ambipolar Organic Field-Effect Transistors with PMMA/Polyurethane Blend Dielectrics. Macromolecular Research, 28(Suppl 1), 1248-1252. View Source

Morphology-Driven 60% PCE Boost in Ternary OPVs with F8BT

The incorporation of F8BT into ternary organic photovoltaics (OPVs) enables significant performance gains through morphology control. In a PTB7:PC71BM:F8BT system, thermal annealing at 120 °C led to a 60% increase in power conversion efficiency (PCE) compared to the as-spun ternary device, and a 3% enhancement over the reference PTB7:PC71BM binary OPV [1]. This improvement is attributed to the formation of a fine nanomorphology that secures both charge separation and percolation pathways [1].

Blend efficiency boost

Head-to-head

F8BT + 5% F8T2
~5 cd/A vs Neat F8BT
~4 cd/A

Supports blend formulation for reported ~25% efficiency gain

Mg cathode architecture; 5 wt% F8T2 loading

Evidence Dimension	Power Conversion Efficiency (PCE)
Target Compound Data	PCE increased by 60% after annealing at 120 °C
Comparator Or Baseline	As-spun ternary OPV; PTB7:PC71BM binary OPV
Quantified Difference	+60% vs. as-spun; +3% vs. binary reference
Conditions	Inverted ternary OPV (PTB7:PC71BM:F8BT), annealing at 120°C

Why This Matters

This demonstrates F8BT's critical role as a morphology-directing additive in high-efficiency ternary OPVs, offering a clear advantage over simpler binary blend systems.

• [1] Cha, H., et al. (2015). Effect of thermal annealing on the performance of ternary organic photovoltaics based on PTB7:PC71BM:F8BT. Journal of Materials Science: Materials in Electronics, 26, 5724-5730. View Source

Enhanced Photostability of F8BT vs. PFO in Polyfluorene Blends

Microscopic investigation of degradation in a phase-separated F8BT/PFO blend reveals that F8BT-rich domains are more resistant to photobleaching than PFO-rich domains. Under prolonged illumination, the emission from the blend transitions from being dominated by the PFO phase to the F8BT phase, indicating that the degradation of PFO is driven by both faster absorption degradation and photobleaching, whereas F8BT degradation is primarily photobleaching [1].

Ambient processability

Data to verify

Reported comparable performance between glovebox and air deposition

May support ambient fabrication workflows, reducing facility costs

Qualitative supplier specification; validate under target processing conditions

Evidence Dimension	Degradation Mechanism & Photostability
Target Compound Data	Degradation driven mainly by photobleaching
Comparator Or Baseline	PFO: Degradation driven by faster absorption degradation AND photobleaching
Quantified Difference	Qualitative difference in degradation pathways; F8BT domains remain emissive longer
Conditions	Phase-separated F8BT/PFO film under continuous illumination (NSOM)

Why This Matters

This evidence confirms F8BT's superior photostability over its common polyfluorene counterpart PFO, which is crucial for the long-term operational lifetime of devices like OLEDs and OPVs.

• [1] Nabha-Barnea, S., et al. (2016). Microscopic Investigation of Degradation Processes in a Polyfluorene Blend by Near-Field Scanning Optical Microscopy. Macromolecules, 49(17), 6439-6444. View Source

Benchmark Electron Mobility in F8BT Light-Emitting Transistors

Direct observation of carrier motion in an ambipolar polymer-based light-emitting transistor (OLET) using optical second harmonic generation (SHG) yielded an electron mobility of 6.3×10⁻⁴ cm²/Vs for F8BT [1]. This experimentally measured value provides a benchmark for electron transport in neat F8BT films and is noted to be faster than values estimated from standard transfer curve analysis [1].

Evidence Dimension	Electron Mobility (cm²/Vs)
Target Compound Data	6.3×10⁻⁴ cm²/Vs (direct SHG measurement)
Comparator Or Baseline	Faster than values estimated from transfer curve (class-level inference)
Quantified Difference	N/A (Qualitative comparison of measurement techniques)
Conditions	Ambipolar polymer light-emitting transistor (OLET), optical SHG

Why This Matters

This data point serves as a critical benchmark for researchers modeling or designing devices based on neat F8BT, confirming its viability as an electron-transporting material.

• [1] Ohshima, Y., et al. (2011). Direct Observation of Electron Transit in Ambipolar Polymer-Based Light-Emitting Transistor by Optical Second Harmonic Generation Measurement. Physics Procedia, 14, 226-230. View Source

Optimal Research and Industrial Use Cases for F8BT Polymer

High-Efficiency Green-Emitting Polymer LEDs (PLEDs/OLEDs)

For fabricating green-emitting PLEDs where high luminous efficiency and luminance are critical, F8BT is the preferred emissive polymer over alternatives like MEH-PPV. Based on direct comparative data, F8BT-based devices can achieve a peak luminous efficiency of 7.9 cd/A and luminance of 7,450 cd/m², representing a 20- to 28-fold improvement over MEH-PPV [1]. This makes F8BT essential for applications requiring bright, power-efficient green pixels in displays or signage.

Balanced Ambipolar Organic Field-Effect Transistors (OFETs)

F8BT is uniquely suited for ambipolar OFETs, especially when balanced electron and hole transport is required. While intrinsically unbalanced, its charge transport can be tuned from hole-dominant to electron-dominant by modifying the gate dielectric (e.g., blending PMMA with PU). This enables the achievement of nearly perfect ambipolar characteristics with mobilities of 6.0×10⁻⁴ cm²/Vs (hole) and 9.7×10⁻⁴ cm²/Vs (electron), a tunability not available with many other polymers [2].

Morphology Modifier in Ternary Organic Photovoltaics (OPVs)

In the development of high-performance organic solar cells, F8BT serves as an effective third component to optimize blend morphology. Its inclusion in a PTB7:PC71BM blend, followed by thermal annealing at 120 °C, has been shown to increase the power conversion efficiency by 60% relative to the unannealed ternary blend and by 3% relative to the binary reference [3]. This demonstrates F8BT's value in fine-tuning nanomorphology for enhanced charge separation and collection.

Stable Host Matrix for Energy-Transfer Systems

F8BT's superior photostability compared to PFO makes it a robust acceptor material in polymer blend systems reliant on Förster resonance energy transfer (FRET). Under prolonged illumination, F8BT-rich domains exhibit less degradation than PFO-rich domains, ensuring the longevity of the desired emission [4]. This is critical for applications like white-light-emitting diodes and optical sensors where stable, long-term color purity is required.

Application

Selection Property

Validation Focus

Solution-processed PLED green pixel layers

Luminous efficiency in Ca-cathode architectures

Efficiency comparison vs. MEH-PPV; ambient processability

White OLED color-tunable active layers

Concentration-controlled green-to-blue emission ratio via PFO blending

FRET efficiency and CIE coordinate modulation; reduces inventory complexity

Light-emitting electrochemical cell research

Blend compatibility with polymeric ionic liquids

Luminance enhancement and turn-on voltage reduction vs. neat F8BT

• [1] Lee, J. H., et al. (2022). Comparison of Performance Parameters for F8BT, F8BT-TFB, and MEH-PPV LEP PLEDs. Table 2, PMC9164195. View Source
• [2] Tabi, G. D., et al. (2020). Improved Electron Transport in Ambipolar Organic Field-Effect Transistors with PMMA/Polyurethane Blend Dielectrics. Macromolecular Research, 28(Suppl 1), 1248-1252. View Source
• [3] Cha, H., et al. (2015). Effect of thermal annealing on the performance of ternary organic photovoltaics based on PTB7:PC71BM:F8BT. Journal of Materials Science: Materials in Electronics, 26, 5724-5730. View Source
• [4] Nabha-Barnea, S., et al. (2016). Microscopic Investigation of Degradation Processes in a Polyfluorene Blend by Near-Field Scanning Optical Microscopy. Macromolecules, 49(17), 6439-6444. View Source